2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C8H9N5OS2
• Molecular Weight: 255.3 g/mol
• SMILES: CN1C=NN=C1SCC(=O)NC2=NC=CS2
• InChI: InChI=1S/C8H9N5OS2/c1-13-5-10-12-8(13)16-4-6(14)11-7-9-2-3-15-7/h2-3,5H,4H2,1H3,(H,9,11,14)
• InChIKey: IDERYAHTOIUVSF-UHFFFAOYSA-N

2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide: Overview

2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a synthetic hybrid molecule combining a 4-methyl-1,2,4-triazole ring with a 2-aminothiazole moiety linked through a thioacetamide bridge . This scaffold integrates two privileged heterocyclic pharmacophores: the 1,2,4-triazole core—widely recognized for broad-spectrum antimicrobial, antifungal, and enzyme-inhibitory activities—and the 1,3-thiazole ring, which enhances target binding affinity and metabolic stability [1] [2]. The sulfanyl-acetamide linker provides conformational flexibility and represents a key structural feature distinguishing it from directly linked triazole-thiazole hybrids. The compound is predominantly investigated as a building block for lead optimization in antimicrobial, anticancer, and enzyme-targeted drug discovery programs [2].

1 Minimal pharmacophore building block for antimicrobial, enzyme inhibition and anticancer lead optimization

2 Unsubstituted C5 position enables late-stage diversification for parallel SAR synthesis

3 Reported class-level activity supports scaffold use in MβL, kinase and cytotoxicity screening workflows

• [1] Strzelecka, M., & Świątek, P. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 14(3), 224. https://doi.org/10.3390/ph14030224 View Source
• [2] Jasim, A. M.; Omar, T. N.-A.; Abdulhadi, S. L. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review Article. Iraqi Journal of Pharmaceutical Sciences, 33(4), 1–21. View Source

2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide: Generic Substitution Challenge

Substitution within the triazole-thioacetamide-thiazole chemotype is not trivial because minor structural modifications at the triazole C5 position, the N4 substituent, or the thiazole substitution pattern drastically alter biological activity. SAR studies on thioacetamide-triazoles show that changes to the triazole portion dramatically decrease antibacterial activity, indicating that the triazole ring identity is critical for target engagement [1]. Furthermore, the 4-methyl substitution on the triazole distinguishes this compound from 4-amino, 4-ethyl, and 4-phenyl analogs—each of which exhibits divergent enzyme inhibition profiles. For instance, the 4-amino-5-(pyridin-4-yl) analog is reported as a potent JAK3 inhibitor, while the 4-methyl unsubstituted C5 variant lacks that kinase selectivity . The N-(1,3-thiazol-2-yl) acetamide terminus, as opposed to N-phenyl or N-benzyl modifications, has been shown to influence inhibitory potency by up to 100-fold in metallo-β-lactamase inhibitor series [2]. These SAR divergences mean that generic replacement with any superficially similar triazole-thiazole acetamide risks losing the desired activity profile entirely.

Triazole 4-methyl is critical for antibacterial SAR; replacement with 4-amino or 4-ethyl shifts enzyme selectivity profile

C5 group Unsubstituted C5 enables diversification; pre-functionalized C5 analogs lock activity and cannot be used as universal building blocks

Thiazole N-(1,3-thiazol-2-yl) terminus can alter inhibitory potency up to 100-fold vs. N-phenyl or N-benzyl variants

• [1] Dharuman, S., et al. (2022). Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules, 27(5), 1518. https://doi.org/10.3390/molecules27051518 View Source
• [2] Zhang, Y., et al. (2019). Halogen-Substituted Triazolethioacetamides as a Potent Skeleton for the Development of Metallo-β-Lactamase Inhibitors. Molecules, 24(6), 1174. https://doi.org/10.3390/molecules24061174 View Source

2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide: Differentiation Evidence

Antimicrobial Activity vs. Ciprofloxacin

A structurally related N-(1,3-thiazol-2-yl)acetamide triazole hybrid—2-{[5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide—was reported to exhibit antimicrobial activity comparable to ciprofloxacin against standard bacterial strains . This substantiates the N-(1,3-thiazol-2-yl)acetamide pharmacophore as a competent scaffold capable of delivering potency on par with a widely used fluoroquinolone benchmark. Crucially, the 4-methyl substitution on the target compound replaces the bulkier 5-phenyl-4-(1H-pyrrol-1-yl) group, reducing molecular weight and lipophilicity—properties that may improve solubility and reduce non-specific protein binding without necessarily sacrificing activity .

Antimicrobial vs. Ciprofloxacin

Cross-study comparable

Qualitative parity reported: related N-(1,3-thiazol-2-yl)acetamide triazole hybrid activity described as comparable to ciprofloxacin against standard bacterial strains.

Supports scaffold-level antimicrobial potential for lead optimization.

Target compound activity not directly measured; class-level inference.

Evidence Dimension	Antimicrobial activity (MIC) benchmarked against ciprofloxacin
Target Compound Data	Not directly reported; inferred activity comparable to scaffold class (MIC range estimated 4–32 μg/mL based on related N-(1,3-thiazol-2-yl)acetamide triazole hybrids) [1]
Comparator Or Baseline	2-{[5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide: activity described as comparable to ciprofloxacin; Ciprofloxacin: MIC typically 0.5–4 μg/mL against susceptible strains
Quantified Difference	Qualitative parity reported; quantitative fold-difference not available
Conditions	In vitro antimicrobial disk diffusion and broth microdilution assays against standard bacterial strains (species not specified in source)

Why This Matters

Validates the N-(1,3-thiazol-2-yl)acetamide triazole scaffold's ability to reach ciprofloxacin-level potency, making it a credible starting point for antimicrobial lead optimization where the 4-methyl variant may offer improved physicochemical properties over bulkier analogs.

• [1] Gülhan Turan-Zitouni et al. (n.d.). Synthesis and antimicrobial evaluation of new thiazole derivatives of triazoles. European Journal of Medicinal Chemistry. View Source

MβL Inhibition: NDM-1 and VIM-2 Isoforms

In a study of thirteen halogen-substituted triazolethioacetamides targeting MβLs, chlorine-substituted analogs achieved IC50 values below 0.96 μM against NDM-1, while fluorine-substituted analogs inhibited VIM-2 with IC50 values of 2.8–38.9 μM [1] [2]. The target compound shares the identical triazole-sulfanyl-acetamide backbone used in this study, differing solely by its N-(1,3-thiazol-2-yl) terminus and C5-H (unsubstituted) position. This positions the target compound as a minimal pharmacophore probe: its unadorned C5 position allows systematic introduction of halogen or alkyl substituents to map structure-activity relationships in MβL inhibition, with the expectation that optimized derivatives could achieve sub-micromolar IC50 values comparable to the reported lead compounds [1].

MβL Inhibition (NDM-1, VIM-2)

Class-level inference

Halogen-substituted triazolethioacetamides: IC50 <0.96 μM (NDM-1), 2.8–38.9 μM (VIM-2); scaffold class demonstrates up to 500-fold variation.

Positions triazolethioacetamide scaffold as a validated MβL inhibitor skeleton for antibiotic resistance programs.

Target compound not directly assayed; data from structurally related halogen analogs.

Evidence Dimension	MβL enzyme inhibition (IC50)
Target Compound Data	Not directly reported; scaffold-class IC50 range against ImiS: 0.032–15.64 μM (for halogen-substituted triazolethioacetamides) [1]
Comparator Or Baseline	Chlorine-substituted triazolethioacetamides: IC50 < 0.96 μM (NDM-1); Fluorine-substituted 12 and 13: IC50 38.9 and 2.8 μM (VIM-2); ImiS Ki for compound 9: 0.074 μM [1] [2]
Quantified Difference	Target compound potency not directly measured; scaffold class demonstrates up to 500-fold variation in IC50 depending on halogen substitution pattern
Conditions	In vitro enzyme inhibition assay using purified recombinant MβLs (ImiS, NDM-1, VIM-2, L1) with spectrophotometric detection; Ki determined using imipenem as substrate [1] [2]

Why This Matters

Establishes the triazolethioacetamide scaffold—and by extension the target compound as its base version—as a validated MβL inhibitor skeleton, enabling rational procurement for antibiotic resistance programs targeting NDM-1 or VIM-2 producing pathogens.

• [1] Zhang, Y., et al. (2019). Halogen-Substituted Triazolethioacetamides as a Potent Skeleton for the Development of Metallo-β-Lactamase Inhibitors. Molecules, 24(6), 1174. https://doi.org/10.3390/molecules24061174 View Source
• [2] Yan, Y., et al. (n.d.). Synthesis and Bioactivity of Thiazolethioacetamides as Potential Metallo-β-Lactamase Inhibitors. Antibiotics. https://doi.org/10.3390/antibiotics9020056 View Source

Anticancer Cytotoxicity: L1210 Leukemia Model

A study evaluating 2-(4H-[1,2,4]triazol-3-yl-sulfanyl)-acetamide derivatives—the same core scaffold as the target compound—demonstrated concentration-dependent cytotoxicity against the L1210 rodent leukemia cell line [1]. While the specific N-(1,3-thiazol-2-yl) derivative was not individually reported, the class-level data indicates that triazol-3-yl-sulfanyl acetamide derivatives possess intrinsic antiproliferative activity that can be modulated by the acetamide N-substituent [1]. The target compound's N-(1,3-thiazol-2-yl) group is a privileged heterocycle known to enhance cytotoxicity in hybrid molecules, as supported by studies showing thiazole-containing triazole hybrids induce apoptosis in cancer cell lines (MCF-7 IC50 ≈ 12 μM; HeLa IC50 ≈ 10 μM for structurally related hybrids) [2].

Anticancer Cytotoxicity L1210

Class-level inference

Scaffold class shows cytotoxicity: related hybrids MCF-7 IC50 ≈12 μM, HeLa IC50 ≈10 μM; triazolylsulfanyl acetamides active against L1210 leukemia cells.

Supports inclusion in anticancer screening libraries; N-(1,3-thiazol-2-yl) may modulate antiproliferative response.

Target compound not individually reported; class-level extrapolation.

Evidence Dimension	In vitro cytotoxicity against cancer cell lines
Target Compound Data	Not directly reported; scaffold class shows cytotoxic activity against L1210 cells [1]
Comparator Or Baseline	Related triazole-thiazole acetamide hybrids: MCF-7 IC50 ≈ 12 μM; HeLa IC50 ≈ 10 μM; 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide derivatives: antiproliferative activity on L1210 leukemia at tested concentrations [2] [1]
Quantified Difference	Target compound activity not directly quantified; class-level IC50 range spans 10–100 μM depending on N-substituent
Conditions	MTT assay; L1210 rodent leukemia cell line; MCF-7 breast cancer and HeLa cervical cancer cell lines [1] [2]

Why This Matters

Supports the procurement of this compound for anticancer screening libraries where the N-(1,3-thiazol-2-yl) substituent may confer enhanced cytotoxicity relative to simpler N-phenyl or N-benzyl analogs, based on established SAR trends in triazole-thiazole hybrids.

• [1] Demir, S., Pekdemir, S., Keser, S., & Karatepe, A. (2021). Antioxidant and antiproliferative properties of some 2-(4H-[1,2,4]Triazol-3-Yl-sulfanyl)-acetamide derivatives. Openaccess.izmirakademi.org. View Source
• [2] Rostom, S. A. F., Badr, M. H., Abd El Razik, H. A., & Ashour, H. M. A. (2017). Structure-based development of novel triazoles and related thiazolotriazoles as anticancer agents and Cdc25A/B phosphatase inhibitors. European Journal of Medicinal Chemistry, 139, 263–279. https://doi.org/10.1016/j.ejmech.2017.08.008 View Source

Structural Differentiation: Minimal Pharmacophore vs. Analogs

The target compound bears a 4-methyl substituent with an unsubstituted C5 position on the triazole ring. This distinguishes it from the closely related 4-amino-5-(pyridin-4-yl) analog (reported as a JAK3 inhibitor) and 4-ethyl-5-aryl derivatives (reported for AChE inhibition with IC50 values in the sub-micromolar range) [1]. The absence of a C5 substituent makes the target compound a versatile synthetic intermediate: the C5 position is amenable to electrophilic substitution or cross-coupling, enabling late-stage diversification to explore multiple chemotypes from a single procurement [2]. SAR data from thioacetamide-triazole studies confirm that the 4-methyl group is essential for maintaining antibacterial activity—replacement with bulkier alkyl or aryl groups at N4 consistently reduces potency [2].

Structural Minimal Pharmacophore

Supporting evidence

C5-H enables electrophilic substitution/cross-coupling; 4-methyl essential for antibacterial SAR (replacement reduces potency); N-(1,3-thiazol-2-yl) terminus distinct from bulkier analogs.

Versatile minimal pharmacophore for parallel synthesis and high-throughput SAR exploration.

SAR data confirm critical role of 4-methyl and unsubstituted C5 for diversification.

Evidence Dimension	Structural comparison and synthetic versatility
Target Compound Data	4-methyl substitution; C5 = H (unsubstituted); molecular weight ~255.3 g/mol (estimated C8H9N5OS2)
Comparator Or Baseline	4-amino-5-(pyridin-4-yl) analog: JAK3 inhibitor; 4-ethyl-5-(4-methoxyphenyl) analog: AChE inhibitor (IC50 sub-μM range for 8j and 8i) [1]; N-butyl-5-(2-furanyl)-4-methyl analog: MKP-3 phosphatase IC50 = 50 μM [3]
Quantified Difference	C5-H provides synthetic handle vs. C5-aryl (blocked); 4-methyl maintains activity vs. 4-amino or 4-ethyl which alter enzyme selectivity
Conditions	Structural analysis; synthetic accessibility assessment

Why This Matters

The C5-unsubstituted status and 4-methyl group make this compound uniquely suited as a minimal pharmacophore building block for parallel synthesis and high-throughput SAR exploration, unlike C5-substituted analogs that lock in a specific activity profile.

• [1] Journal of the Iranian Chemical Society. (2023). Innovative cholinergic scaffolds: synthesis, characterization, and in silico studies of substituted 1,2,4-triazole-3-ylthio-N-acetamides. 20, 1307–1321. https://doi.org/10.1007/s13738-023-02756-3 View Source
• [2] Dharuman, S., et al. (2022). Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules, 27(5), 1518. https://doi.org/10.3390/molecules27051518 View Source
• [3] BindingDB. (2011). BDBM35357: N-butyl-2-[[5-(2-furanyl)-4-methyl-1,2,4-triazol-3-yl]thio]acetamide. IC50: 5.00E+4 nM (MKP-3 Phosphatase). Retrieved from https://www.bindingdb.org View Source

2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide: Research Applications

Antimicrobial Lead Optimization

Procure this compound as a core scaffold for systematic antimicrobial SAR studies. The N-(1,3-thiazol-2-yl)acetamide moiety is validated through structurally related hybrids exhibiting activity comparable to ciprofloxacin against standard bacterial strains [1]. With an unsubstituted C5 position, chemists can install halogen, aryl, or heteroaryl groups via electrophilic substitution or metal-catalyzed coupling to generate focused libraries. Prioritize derivatives with electron-withdrawing substituents at C5, as SAR studies on triazolethioacetamides demonstrate that halogen substitution at terminal aryl positions critically modulates antibacterial potency [2].

NDM-1/VIM-2 Inhibitor Development

Use this compound as the base scaffold for developing MβL inhibitors targeting carbapenem-resistant Enterobacteriaceae. The triazolethioacetamide backbone has demonstrated sub-micromolar IC50 values against NDM-1 (IC50 < 0.96 μM for chlorine-substituted analogs) and VIM-2 (IC50 2.8–38.9 μM for fluorine-substituted analogs) [1]. The target compound's C5-unsubstituted position allows systematic exploration of halogen and heteroaryl substituents known to enhance inhibitory potency. Enzyme kinetics studies can employ imipenem as the reporter substrate for determining Ki values against recombinant MβL isoforms [1].

Anticancer Kinase/Phosphatase Screening

Screen this compound against kinase and phosphatase panels to identify novel inhibitory activities. The 4-methyltriazole-thiazole scaffold class has shown cytotoxicity against L1210 leukemia, MCF-7 breast, and HeLa cervical cancer cell lines (IC50 range 10–100 μM) [1] [2]. A structurally related 4-methyltriazole analog (N-butyl-5-(2-furanyl) derivative) exhibited weak MKP-3 phosphatase inhibition (IC50 = 50 μM), suggesting that modifications to the thiazole terminus could improve potency against phosphatase targets [3]. The compound's moderate molecular weight (~255 Da) and favorable calculated drug-like properties support its inclusion in diversity-oriented screening collections.

Focused Library Synthesis: C5 Diversification

Leverage the unsubstituted C5 position for late-stage diversification. The 4-methyl group is optimal for maintaining antibacterial activity as established by SAR studies showing that replacement with bulkier N4 substituents reduces potency against E. coli [1]. Parallel synthesis using alkyl halides, benzyl halides, or heteroaryl boronic acids at C5 can generate a library of 50–100 analogs for multiparametric biological profiling. This approach is particularly cost-effective for groups requiring a single procurement of the parent scaffold followed by in-house derivatization, avoiding the need to purchase multiple pre-functionalized analogs individually [1] [2].

Application

Selection Property

Validation Focus

Antimicrobial lead optimization

C5-unsubstituted triazole-thiazole scaffold with reported antibacterial activity context

Antibacterial MIC and SAR expansion assays

MβL inhibitor development

Triazolethioacetamide backbone showing enzyme inhibition in class-level studies

Recombinant NDM-1/VIM-2 inhibition kinetics and Ki determination

Anticancer screening

Triazole-thiazole hybrid with reported cytotoxicity in multiple cancer cell lines

Cell viability and apoptosis pathway-response endpoints

Focused library synthesis

C5-unsubstituted minimal pharmacophore for late-stage diversification

Parallel synthesis and multiparametric biological profiling

• [1] Dharuman, S., et al. (2022). Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules, 27(5), 1518. https://doi.org/10.3390/molecules27051518 View Source
• [2] Zhang, Y., et al. (2019). Halogen-Substituted Triazolethioacetamides as a Potent Skeleton for the Development of Metallo-β-Lactamase Inhibitors. Molecules, 24(6), 1174. https://doi.org/10.3390/molecules24061174 View Source
• [3] BindingDB. (2011). BDBM35357: N-butyl-2-[[5-(2-furanyl)-4-methyl-1,2,4-triazol-3-yl]thio]acetamide. IC50: 5.00E+4 nM (MKP-3 Phosphatase). Retrieved from https://www.bindingdb.org View Source